Cas no 923186-43-0 (N-(4-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-4-methoxybenzene-1-sulfonamide)
N-(4-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-4-methoxybenzene-1-sulfonamide
- N-[4-[[4-(ethylamino)-6-methylpyrimidin-2-yl]amino]phenyl]-4-methoxybenzenesulfonamide
- F2078-0006
- N-(4-((4-(ethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-4-methoxybenzenesulfonamide
- 923186-43-0
- AKOS002054565
- HMS3525I18
- N-(4-{[4-(ethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)-4-methoxybenzene-1-sulfonamide
-
- Inchi: 1S/C20H23N5O3S/c1-4-21-19-13-14(2)22-20(24-19)23-15-5-7-16(8-6-15)25-29(26,27)18-11-9-17(28-3)10-12-18/h5-13,25H,4H2,1-3H3,(H2,21,22,23,24)
- InChI Key: VCZVMRLPIQQDPZ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)OC)(NC1C=CC(=CC=1)NC1N=C(C)C=C(N=1)NCC)(=O)=O
Computed Properties
- Exact Mass: 413.15216079g/mol
- Monoisotopic Mass: 413.15216079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 29
- Rotatable Bond Count: 8
- Complexity: 583
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 114Ų
N-(4-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-4-methoxybenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2078-0006-2μmol |
N-(4-{[4-(ethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)-4-methoxybenzene-1-sulfonamide |
923186-43-0 | 2μmol |
$57.0 | 2023-09-05 | ||
| Life Chemicals | F2078-0006-1mg |
N-(4-{[4-(ethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)-4-methoxybenzene-1-sulfonamide |
923186-43-0 | 1mg |
$54.0 | 2023-09-05 | ||
| Life Chemicals | F2078-0006-2mg |
N-(4-{[4-(ethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)-4-methoxybenzene-1-sulfonamide |
923186-43-0 | 2mg |
$59.0 | 2023-09-05 |
N-(4-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-4-methoxybenzene-1-sulfonamide Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on N-(4-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-4-methoxybenzene-1-sulfonamide
N-(4-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-4-methoxybenzene-1-sulfonamide: A Comprehensive Overview
The compound with CAS No. 923186-43-0, known as N-(4-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-4-methoxybenzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound is characterized by its complex structure, which includes a pyrimidine ring, an ethylamino group, a methoxy substituent, and a sulfonamide moiety. These structural features contribute to its unique chemical properties and biological activity.
Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the pyrimidine ring in this compound suggests potential applications in targeting specific cellular pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The ethylamino group and methoxy substituent further enhance the molecule's pharmacokinetic properties, including solubility and bioavailability.
The sulfonamide group in this compound plays a critical role in modulating its interactions with biological targets. Sulfonamides are known for their ability to form strong hydrogen bonds, which can significantly influence the molecule's binding affinity to proteins and enzymes. This makes N-(4-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-4-methoxybenzene-1-sulfonamide a promising candidate for designing drugs that target specific molecular mechanisms.
Recent advancements in computational chemistry have enabled researchers to predict the potential biological activity of this compound with greater accuracy. By employing molecular docking studies and quantum mechanical calculations, scientists have identified potential binding sites on various protein targets, such as kinases and G-protein coupled receptors (GPCRs). These findings underscore the compound's potential as a lead molecule in drug discovery programs.
In addition to its pharmacological applications, this compound also exhibits interesting physical and chemical properties that make it suitable for further exploration in materials science. The combination of aromatic rings and polar functional groups provides this molecule with unique electronic properties, which could be harnessed in the development of advanced materials for electronic devices or sensors.
From an environmental perspective, understanding the degradation pathways of N-(4-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-4-methoxybenzene-1-sulfonamide is crucial for assessing its impact on ecosystems. Recent research has focused on identifying microbial degradation mechanisms and photodegradation processes, which are essential for ensuring the sustainability of chemical compounds used in pharmaceuticals.
In conclusion, N-(4-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-4-methoxybenzene-1-sulfonamide (CAS No. 923186-43-0) represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing our understanding of drug design and development.
923186-43-0 (N-(4-{4-(ethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-4-methoxybenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)